Cas no 923443-03-2 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923443-03-2
• MF: C₂₂H₂₂ClN₃O₃S₂
• MW: 476.011381626129
• CID: 5449431
• Update Time: 2025-07-19

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C22H22ClN3O3S2/c1-15-2-8-19(9-3-15)31(28,29)26-12-10-17(11-13-26)21(27)25-22-24-20(14-30-22)16-4-6-18(23)7-5-16/h2-9,14,17H,10-13H2,1H3,(H,24,25,27)
• InChI Key： MJKGIPVUFWOFIA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC=C(Cl)C=C3)=CS2)=O)CC1

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923443-03-2)

The compound N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, identified by its CAS number 923443-03-2, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a thiazole ring and a piperidine moiety in its structure suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in targeting various biological pathways. The N-4-(4-chlorophenyl)-1,3-thiazol-2-yl fragment of this molecule is particularly noteworthy, as it may contribute to its binding affinity with specific protein targets. Researchers have explored similar structures for their potential in addressing inflammatory diseases, metabolic disorders, and even neurological conditions, making this compound a subject of ongoing investigation.

One of the key features of 923443-03-2 is its piperidine-4-carboxamide core, which is a common scaffold in many pharmacologically active molecules. This structural motif is often associated with improved bioavailability and blood-brain barrier penetration, which are critical factors in central nervous system (CNS) drug development. The inclusion of a 4-methylbenzenesulfonyl group further enhances the molecule's stability and potential interaction with biological targets, making it a promising candidate for further study.

The synthesis of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions, including amide coupling and sulfonylation processes. These methods are well-documented in the literature, but optimization is often required to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize the compound and ensure its structural integrity.

From a pharmacological perspective, the 4-chlorophenyl substituent in this molecule may contribute to its potential activity against specific enzyme systems. Chlorinated aromatic rings are known to influence the lipophilicity and binding affinity of drug molecules, which could explain the growing interest in this compound among researchers. Additionally, the thiazole ring is a privileged structure in medicinal chemistry, often associated with antimicrobial and anticancer properties.

In the context of current research trends, CAS 923443-03-2 aligns with the growing demand for small-molecule therapeutics that can modulate protein-protein interactions. The compound's unique combination of structural features makes it a valuable tool for target validation studies and high-throughput screening campaigns. Its potential applications in precision medicine and personalized therapy are particularly relevant in today's healthcare landscape.

The stability and storage conditions of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide are important considerations for researchers. Like many organic compounds, it should be stored in a cool, dry environment, protected from light and moisture to maintain its chemical integrity. Proper handling procedures should always be followed to ensure safety and reproducibility in experimental work.

As the pharmaceutical industry continues to explore new chemical entities, compounds like 923443-03-2 represent important building blocks for drug discovery. The integration of computational chemistry and structure-activity relationship (SAR) studies has further enhanced our understanding of how modifications to this scaffold might improve its therapeutic potential. This approach is particularly valuable in the era of AI-driven drug design, where molecular properties can be predicted with increasing accuracy.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923443-03-2) is a chemically intriguing molecule with significant potential in biomedical research. Its structural complexity and the presence of multiple pharmacophoric elements make it a compelling subject for further investigation. As scientific understanding of its properties and potential applications grows, this compound may contribute to the development of innovative therapeutic strategies addressing unmet medical needs.